Cas no 2172632-09-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid
• CAS No: 2172632-09-4
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 5754444
• PubChem ID: 165585317
• Update Time: 2025-06-08

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1530551
• 2172632-09-4
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]cyclopropane-1-carboxylic acid
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid

• Inchi： 1S/C24H24N2O5/c1-15(21(27)26-24(11-12-24)22(28)29)10-13-25-23(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-10,20H,11-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)/b15-10+
• InChI Key： HWNUQIOKHNZPGZ-XNTDXEJSSA-N
• SMILES： OC(C1(CC1)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic Acid (CAS No. 2172632-09-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid, identified by its CAS number 2172632-09-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups, including an amide linkage, a cyclopropane ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which collectively contribute to its unique chemical and biological properties.

The presence of the Fmoc group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis as a protecting group for amino groups. This feature suggests potential applications in the development of peptide-based therapeutics or as an intermediate in the synthesis of more complex biomolecules. The cyclopropane ring, another distinctive structural element, is known for its strained three-membered carbon framework, which can influence the reactivity and biological activity of the molecule. Cyclopropanes are often incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing cyclopropane moieties. Studies have demonstrated that cyclopropanes can modulate enzyme activity and interact with biological targets in novel ways, making them valuable scaffolds for drug discovery. The amide group in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid further enhances its potential as a bioactive molecule by providing a site for hydrogen bonding and interaction with biological receptors.

Research into this compound has been complemented by advances in computational chemistry and molecular modeling techniques. These tools have enabled scientists to predict the binding modes of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid to various biological targets, providing insights into its mechanism of action. For instance, studies have suggested that this molecule may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The fluorenylmethoxycarbonyl group, in particular, has been shown to enhance the solubility and stability of peptides, which could be leveraged to improve the pharmacokinetic properties of drug candidates derived from this compound.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the cyclopropane ring and introduce the necessary functional groups with high precision. These synthetic strategies not only improve yield but also enhance the purity of the final product, which is critical for pharmaceutical applications.

The biological evaluation of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclopropane-1-carboxylic acid has revealed several promising activities. In vitro studies have indicated that this compound exhibits inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammatory processes. Additionally, preliminary data suggest that it may have anticancer properties by interfering with key signaling pathways involved in cell proliferation and survival. These findings underscore the potential of this molecule as a lead compound for further drug development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying novel bioactive molecules like 1-4-({(9H-fluoren-9- ylmethoxycarbonyl}amino)-2-methylbut- 2-enamidocyclopropane- 1-carboxylic acid). By leveraging large datasets and predictive models, researchers can rapidly screen vast libraries of compounds for potential therapeutic activity. This approach has already led to the identification of several promising candidates that are being further investigated in preclinical studies. The fluorenylmethoxycarbonyl group, with its well-documented role in peptide synthesis, continues to be a valuable feature for designing molecules with enhanced pharmacological properties.

The future prospects for 1- 4-({(9H-fluoren- ylmethoxycarbonyl}amino)-2-methylbut- 2-enamidocyclopropane- 1-carboxylic acid are exciting, particularly as research efforts continue to uncover new biological functions and therapeutic applications. Ongoing studies aim to optimize its chemical structure to improve potency, selectivity, and pharmacokinetic profiles. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to yield innovative derivatives that could address unmet medical needs across various disease areas.

In conclusion, 1- 4-({(9H-fluoren- ylmethoxycarbonyl}amino)-2-methylbut- 2-enamidocyclopropane- 1-carboxylic acid (CAS No. 2172632 -09 -4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of medicine.